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Cat. No.: B192039 Get Quote

Introduction

Oxypeucedanin is a naturally occurring linear furanocoumarin characterized by an epoxide

ring.[1] It is a secondary metabolite found predominantly in plants belonging to the Apiaceae

and Rutaceae families, with notable concentrations in species of the Angelica, Ferulago, and

Prangos genera.[1][2] The compound has garnered significant interest within the scientific

community due to its diverse and potent biological activities, including antiproliferative,

cytotoxic, anti-influenza, and antiallergic properties.[1][2] This guide provides a comprehensive

overview of the physicochemical properties of oxypeucedanin, offering valuable data for

researchers, scientists, and drug development professionals.

Physicochemical Data
The fundamental physicochemical properties of oxypeucedanin are summarized in the tables

below. These parameters are crucial for understanding its behavior in biological systems and

for the design of effective drug delivery systems.

Table 1: General and Physical Properties of Oxypeucedanin
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Property Value Source(s)

Molecular Formula C₁₆H₁₄O₅ [1][3][4]

Molecular Weight 286.28 g/mol [1][3][4]

Appearance White crystals [5]

Melting Point 104 - 105 °C [6]

Melting Point ((-)-

Oxypeucedanin)
141-142 °C [7]

Table 2: Solubility and Partitioning Properties of Oxypeucedanin

Property Value Source(s)

Water Solubility 0.052 g/L (Predicted) [6]

Solubility in Organic Solvents

Soluble in ethanol (~5 mg/ml),

DMSO (~30 mg/ml), and

dimethyl formamide (DMF)

(~30 mg/ml) for the hydrate

form. Soluble in acetone,

chloroform, and methanol.

[8][9]

LogP (Octanol-Water Partition

Coefficient)

2.79 (ALOGPS), 2.32

(ChemAxon), 2.6 (XLogP3-AA)
[3][6]

LogS -3.7 (ALOGPS) [6]

Table 3: Spectroscopic Data of Oxypeucedanin
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Spectroscopic Technique Key Data Points Source(s)

UV/Vis (λmax)
222, 251, 260, 269, 310 nm

(for hydrate form)
[8]

¹H NMR (400 MHz, CDCl₃)

δ 6.34 (1H, d, J = 9.77, H-3),

8.23 (1H, d, J = 9.78, H-4),

7.22 (1H, s, H-8), 7.64 (1H, d,

J = 2.32, H-2′), 6.98 (1H, d, J =

1.62, H-3′), 4.61 (1H, dd, J =

6.8, H-1″), 4.47 (1H, dd, J =

6.8, H-1″), 3.25 (1H, dd, H-2″),

1.36 (3H, s, CH₃), 1.11 (3H, s,

CH₃)

[5]

Mass Spectrometry (EI-MS)
m/z 286 [M]⁺, 202 [M-5-

subst.]⁺, 85 [5-subst.]⁺
[5]

Experimental Protocols
The determination of the physicochemical properties of oxypeucedanin involves a range of

analytical techniques. Below are detailed methodologies for key experiments.

1. Isolation and Purification

Oxypeucedanin is typically isolated from plant material, with the roots of Angelica dahurica

being a particularly rich source.[1]

Extraction: The dried and powdered plant material is subjected to extraction with a solvent

such as methanol or ethanol.[1]

Fractionation: The crude extract is then partitioned with solvents of increasing polarity, for

instance, n-hexane, ethyl acetate, and n-butanol. Oxypeucedanin is often found in the ethyl

acetate-soluble fraction.[1]

Chromatography: The enriched fraction is further purified using a combination of

chromatographic techniques. These can include:
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Column Chromatography (CC): Often on silica gel, eluting with a gradient of solvents like

n-hexane and ethyl acetate.[1]

Sephadex LH-20 Chromatography: For further purification.[1]

High-Performance Liquid Chromatography (HPLC): Both normal and reverse-phase HPLC

can be employed for final purification.[1][2]

Preparative Thin Layer Chromatography (PTLC): Can also be used for small-scale

purification.[1]

Recrystallization: The purified oxypeucedanin is often recrystallized from a suitable solvent

to obtain pure crystals.[1]

2. Structural Elucidation

The chemical structure of oxypeucedanin is confirmed using a combination of spectroscopic

methods.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC, and

HMBC are employed to establish the connectivity of atoms within the molecule.[1]

Mass Spectrometry (MS): Provides information about the molecular weight and

fragmentation pattern of the molecule, which aids in confirming the structure.[5]

Infrared (IR) Spectroscopy: Used to identify the functional groups present in the molecule,

such as carbonyls, ethers, and aromatic rings.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the electronic

transitions within the molecule and is characteristic of the furanocoumarin chromophore.[8]

3. Quantification

High-Performance Liquid Chromatography (HPLC) coupled with a UV or Diode Array Detector

(DAD) is a common method for the quantification of oxypeucedanin in plant extracts and

biological samples.[2]
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Sample Preparation: Plasma samples are typically deproteinized, for example, with

perchloric acid, followed by centrifugation.[9]

Chromatographic Conditions:

Column: A C18 reversed-phase column is frequently used.[9]

Mobile Phase: A mixture of acetonitrile and water is a common mobile phase, often in a

gradient or isocratic elution.[9]

Detection: UV detection is carried out at a wavelength where oxypeucedanin shows

strong absorbance, such as 260 nm.[9]

Calibration: A calibration curve is constructed using standard solutions of oxypeucedanin of

known concentrations to enable the quantification of the compound in the samples.[9]

Visualizations
Experimental Workflow for Oxypeucedanin Analysis
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Caption: Workflow for the extraction, purification, and analysis of oxypeucedanin.

Signaling Pathway: Pro-Apoptotic Effect of Oxypeucedanin

Oxypeucedanin has been shown to protect PC12 cells from doxorubicin-induced apoptosis.[5]

This involves the modulation of key proteins in the mitochondrial apoptotic pathway.
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Caption: Oxypeucedanin's role in mitigating doxorubicin-induced apoptosis.

Logical Relationship: Physicochemical Properties and Bioavailability

The physicochemical properties of oxypeucedanin directly influence its pharmacokinetic

profile, particularly its bioavailability.

Physicochemical Properties

Moderate Lipophilicity
(LogP ~2.3-2.8)

Low Aqueous Solubility

Poor and Slow
Oral Absorption

Influences membrane
permeation

Limits dissolution rate

Low Oral
Bioavailability (~10.26% in rats)
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Caption: Influence of physicochemical properties on oxypeucedanin's bioavailability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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